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Compound of Interest

Compound Name: 3-Methylchromone

Cat. No.: B1206851 Get Quote

This guide provides a foundational overview of 3-Methylchromone, a heterocyclic organic

compound belonging to the chromone family. It is intended for researchers, scientists, and

professionals in drug development who require precise chemical information for this molecule.

Chemical Structure and Nomenclature
The definitive identification of a chemical compound relies on its structure and systematic

nomenclature. 3-Methylchromone is characterized by a benzopyran-4-one core with a methyl

group substituted at the 3-position.

IUPAC Name: 3-methylchromen-4-one[1]

Synonyms: 3-Methyl-4H-1-benzopyran-4-one, 3-Methyl-4H-chromen-4-one

The chemical structure of 3-Methylchromone is depicted in the diagram below, illustrating the

fusion of a benzene ring and a pyran-4-one ring, with the methyl substituent at the third carbon

atom of the pyran ring.

Caption: 2D Chemical Structure of 3-Methylchromone.
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A summary of the key identifiers and properties of 3-Methylchromone is provided in the table

below for easy reference and comparison.

Property Value Source

Molecular Formula C₁₀H₈O₂ [1]

Molecular Weight 160.17 g/mol [1]

CAS Number 85-90-5

InChI
1S/C10H8O2/c1-7-6-12-9-5-3-

2-4-8(9)10(7)11/h2-6H,1H3

InChIKey
ABJKIHHNDMEBNA-

UHFFFAOYSA-N

SMILES CC1=COc2ccccc2C1=O

Physical Form Solid

Melting Point 68-73 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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